Cas no 2223677-62-9 (3-Fluoro-Afatinib)

3-Fluoro-Afatinib is a fluorinated derivative of afatinib, a well-known irreversible inhibitor of the epidermal growth factor receptor (EGFR) family. The introduction of a fluorine atom at the 3-position enhances the compound's binding affinity and selectivity toward mutant EGFR isoforms, particularly those associated with non-small cell lung cancer (NSCLC). This modification improves metabolic stability and bioavailability compared to the parent compound. 3-Fluoro-Afatinib exhibits potent inhibitory activity against EGFR (T790M, L858R) and HER2, making it a promising candidate for targeted cancer therapy research. Its enhanced pharmacokinetic properties and reduced off-target effects further support its potential in preclinical and clinical investigations.
3-Fluoro-Afatinib structure
3-Fluoro-Afatinib structure
Product Name:3-Fluoro-Afatinib
CAS No:2223677-62-9
MF:C24H25F2N5O3
MW:469.483812093735
CID:4761056
PubChem ID:154631189
Update Time:2025-05-20

3-Fluoro-Afatinib Chemical and Physical Properties

Names and Identifiers

    • Afatinib IMpurity SF
    • (2E)-N-[4-[(3,4-Difluorophenyl)amino]-7-[[(3S)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]-4-(dimethylamino)-2-butenamide
    • Afatinib impurity 6/(S,E)-N-(4-((3,4-difluorophenyl)amino)-7-((tetrahydro-furan-3-yl)oxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide
    • Afatinib SF
    • 3-Fluoro-Afatinib
    • (S,E)-N-(4-((3,4-Difluorophenyl)amino)-7-((tetrahydrofuran-3-yl)oxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide (Afatinib Impurity)
    • Afatinib imp-VI
    • 2223677-62-9
    • CS-0164264
    • E82034
    • (E)-N-[4-(3,4-difluoroanilino)-7-[(3S)-oxolan-3-yl]oxyquinazolin-6-yl]-4-(dimethylamino)but-2-enamide
    • 3-Fluoro-Afatinib; 2-Butenamide, N-[4-[(3,4-difluorophenyl)amino]-7-[[(3S)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]-4-(dimethylamino)-, (2E)- (ACI); (2E)-N-[4-[(3,4-Difluorophenyl)amino]-7-[[(3S)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]-4-(dimethylamino)-2-butenamide (ACI
    • (S,E)-N-(4-((3,4-DIFLUOROPHENYL)AMINO)-7-((TETRAHYDROFURAN-3-YL)OXY)QUINAZOLIN-6-YL)-4-(DIMETHYLAMINO)BUT-2-ENAMIDE
    • Inchi: 1S/C24H25F2N5O3/c1-31(2)8-3-4-23(32)30-21-11-17-20(12-22(21)34-16-7-9-33-13-16)27-14-28-24(17)29-15-5-6-18(25)19(26)10-15/h3-6,10-12,14,16H,7-9,13H2,1-2H3,(H,30,32)(H,27,28,29)/b4-3+/t16-/m0/s1
    • InChI Key: HGIMFDMPTIPMFG-CWDCEQMOSA-N
    • SMILES: C(NC1C(O[C@H]2CCOC2)=CC2C(C=1)=C(NC1=CC=C(F)C(F)=C1)N=CN=2)(=O)/C=C/CN(C)C

Computed Properties

  • Exact Mass: 469.19254600g/mol
  • Monoisotopic Mass: 469.19254600g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 700
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 88.6Ų

Experimental Properties

  • Melting Point: NA
  • Boiling Point: NA

3-Fluoro-Afatinib Security Information

3-Fluoro-Afatinib Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A355395-1mg
3-Fluoro-Afatinib
2223677-62-9
1mg
$ 155.00 2022-06-08
TRC
A355395-10mg
3-Fluoro-Afatinib
2223677-62-9
10mg
$ 173.00 2023-04-19
TRC
A355395-50mg
3-Fluoro-Afatinib
2223677-62-9
50mg
$ 775.00 2023-04-19
TRC
A355395-100mg
3-Fluoro-Afatinib
2223677-62-9
100mg
$ 1378.00 2023-04-19
eNovation Chemicals LLC
Y1239885-50mg
(S,E)-N-(4-((3,4-Difluorophenyl)amino)-7-((tetrahydrofuran-3-yl)oxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide (Afatinib Impurity)
2223677-62-9 95%
50mg
$145 2024-06-05
TRC
A355395-250mg
3-Fluoro-Afatinib
2223677-62-9
250mg
$ 3000.00 2023-09-09
eNovation Chemicals LLC
Y1239885-50mg
(S,E)-N-(4-((3,4-Difluorophenyl)amino)-7-((tetrahydrofuran-3-yl)oxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide (Afatinib Impurity)
2223677-62-9 95%
50mg
$145 2025-02-25
Aaron
AR01XGSM-50mg
(S,E)-N-(4-((3,4-Difluorophenyl)amino)-7-((tetrahydrofuran-3-yl)oxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide (Afatinib Impurity)
2223677-62-9 95%
50mg
$83.00 2025-02-12
1PlusChem
1P01XGKA-50mg
(S,E)-N-(4-((3,4-Difluorophenyl)amino)-7-((tetrahydrofuran-3-yl)oxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide (Afatinib Impurity)
2223677-62-9 95%
50mg
$108.00 2023-12-18
eNovation Chemicals LLC
Y1239885-50mg
(S,E)-N-(4-((3,4-Difluorophenyl)amino)-7-((tetrahydrofuran-3-yl)oxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide (Afatinib Impurity)
2223677-62-9 95%
50mg
$145 2025-02-24

Additional information on 3-Fluoro-Afatinib

Introduction to 3-Fluoro-Afatinib (CAS No: 2223677-62-9)

3-Fluoro-Afatinib, identified by the chemical compound code CAS No 2223677-62-9, represents a significant advancement in the field of targeted cancer therapy. As a derivative of afatinib, this compound has been extensively studied for its potential in treating various types of cancer, particularly those driven by epidermal growth factor receptor (EGFR) mutations. The introduction of a fluorine atom at the 3-position of the afatinib molecule enhances its pharmacological properties, leading to improved efficacy and selectivity in inhibiting EGFR-dependent signaling pathways.

The development of 3-Fluoro-Afatinib has been driven by the need for more effective and less toxic anticancer agents. Cancer therapies often face challenges related to drug resistance and systemic toxicity, which can limit their clinical utility. By refining the chemical structure of afatinib, researchers have aimed to overcome these limitations. The fluorine substitution at the 3-position not only increases the metabolic stability of the compound but also enhances its binding affinity to the EGFR tyrosine kinase domain. This results in more potent inhibition of downstream signaling pathways that are crucial for tumor growth and survival.

Recent studies have highlighted the promising role of 3-Fluoro-Afatinib in preclinical models. Research indicates that this compound exhibits superior antitumor activity compared to its parent molecule, afatinib. This improved activity is attributed to its enhanced ability to block EGFR dimerization and downstream signaling, which are critical steps in cancer cell proliferation and survival. Furthermore, preclinical data suggests that 3-Fluoro-Afatinib may have a broader spectrum of activity against different EGFR mutations, including those that confer resistance to other tyrosine kinase inhibitors (TKIs).

In clinical settings, 3-Fluoro-Afatinib is being evaluated as a potential treatment option for patients with advancedEGFR-mutated non-small cell lung cancer (NSCLC). Early-phase clinical trials have demonstrated encouraging results, showing that this compound can induce significant tumor regression in patients who have progressed on prior therapies. The ability of 3-Fluoro-Afatinib to overcome resistance mechanisms associated with other EGFR inhibitors makes it a valuable addition to the oncology treatment landscape.

The pharmacokinetic profile of 3-Fluoro-Afatinib is another area of interest. Unlike afatinib, which has a relatively short half-life due to rapid metabolism, 3-Fluoro-Afatinib exhibits improved bioavailability and prolonged exposure to target tissues. This extended duration of action could potentially reduce the frequency of dosing, thereby improving patient compliance and convenience. Additionally, the enhanced metabolic stability suggests that this compound may have a more favorable safety profile, with fewer side effects related to drug metabolism.

Advances in computational chemistry and molecular modeling have played a crucial role in optimizing the structure of 3-Fluoro-Afatinib. By leveraging these technologies, researchers have been able to predict and fine-tune the pharmacological properties of the compound, leading to its development as a more effective therapeutic agent. These computational approaches have also helped in identifying potential drug-drug interactions and adverse effects, ensuring that 3-Fluoro-Afatinib can be safely integrated into clinical practice.

The synthesis of 3-Fluoro-Afatinib involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluorine atom at the 3-position necessitates specialized synthetic methodologies to ensure high yield and purity. Researchers have developed innovative synthetic routes that minimize side reactions and maximize efficiency, making it feasible to produce 3-Fluoro-Afatinib on an industrial scale for clinical use.

Ongoing research continues to explore new applications for 3-Fluoro-Afatinib, beyond its primary use in EGFR-mutated NSCLC. Studies are investigating its potential efficacy in other cancers where EGFR overexpression or mutation plays a role in tumor progression. Additionally, researchers are examining whether this compound can be combined with other therapeutic agents to enhance treatment outcomes through synergistic effects.

The regulatory landscape for 3-Fluoro-Afatinib is evolving as clinical data continues to accumulate. Regulatory agencies are closely monitoring the progress of clinical trials and evaluating whether this compound meets the stringent requirements for approval as a new cancer therapy. The success of these regulatory processes will be critical in determining whether 3-Fluoro-Afatinib becomes widely available to patients with advancedEGFR-mutated cancers.

In conclusion,3-Fluoro-Afatinib (CAS No: 2223677-62-9) represents a significant step forward in targeted cancer therapy. Its enhanced efficacy, improved pharmacokinetic profile, and potential to overcome resistance mechanisms make it a promising candidate for treating patients with advancedEGFR-mutated cancers. As research continues and more data becomes available,3-Fluoro-Afatinib is expected to play an increasingly important role in oncology treatment strategies worldwide.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd